Cas no 316826-99-0 (2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-)
316826-99-0 structure
Product Name:2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-
CAS No:316826-99-0
MF:C13H6F5N3O4S3
MW:459.391456127167
CID:1448115
Update Time:2024-08-25
2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- 2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-
- 2-Benzothiazolesulfonamide, 6-[[(2,3,4,5,6-pentafluorophenyl)sulfonyl]amino]-
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- Inchi: 1S/C13H6F5N3O4S3/c14-7-8(15)10(17)12(11(18)9(7)16)28(24,25)21-4-1-2-5-6(3-4)26-13(20-5)27(19,22)23/h1-3,21H,(H2,19,22,23)
- InChI Key: HJEXWDTYGATKLK-UHFFFAOYSA-N
- SMILES: S1C2=CC(NS(C3=C(F)C(F)=C(F)C(F)=C3F)(=O)=O)=CC=C2N=C1S(N)(=O)=O
Computed Properties
- Exact Mass: 458.94418
Experimental Properties
- Density: 1.872±0.06 g/cm3(Predicted)
- Boiling Point: 610.9±65.0 °C(Predicted)
- PSA: 119.22
- pka: 5.82±0.30(Predicted)
2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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